Cas no 741642-51-3 (ethyl (2R)-2-aminoheptanoate)

• Product Name: ethyl (2R)-2-aminoheptanoate
• CAS No: 741642-51-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5887501
• PubChem ID: 93311200
• Update Time: 2025-06-15

ethyl (2R)-2-aminoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2R)-2-aminoheptanoate
• 741642-51-3
• EN300-28271179

• Inchi： 1S/C9H19NO2/c1-3-5-6-7-8(10)9(11)12-4-2/h8H,3-7,10H2,1-2H3/t8-/m1/s1
• InChI Key： YXCHCRBZIFAAGF-MRVPVSSYSA-N
• SMILES： O(CC)C([C@@H](CCCCC)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (2R)-2-aminoheptanoate

Professional Introduction to Ethyl (2R)-2-aminoheptanoate (CAS No. 741642-51-3)

Ethyl (2R)-2-aminoheptanoate, a compound with the chemical identifier CAS No. 741642-51-3, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its specific stereochemical configuration, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The enantiomeric purity and structural integrity of ethyl (2R)-2-aminoheptanoate make it a valuable intermediate in synthetic chemistry, particularly in the synthesis of complex molecules that require precise stereochemical control.

The molecular structure of ethyl (2R)-2-aminoheptanoate consists of a seven-carbon chain with an amine group at the second carbon position and an ethyl ester at the terminal carbon. This configuration imparts unique physicochemical properties that are highly desirable in drug design. The presence of the (R)-configuration at the stereogenic center enhances the compound's biological activity, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on chiral auxiliaries and ligands that can facilitate asymmetric synthesis. Ethyl (2R)-2-aminoheptanoate has been utilized as a building block in the synthesis of various chiral compounds, including those with potential pharmaceutical applications. Its role as a precursor in the preparation of peptidomimetics and other bioactive molecules has been extensively explored. The compound's ability to serve as a stereocenter for further derivatization makes it an indispensable tool in the chemist's arsenal.

One of the most compelling aspects of ethyl (2R)-2-aminoheptanoate is its application in the development of enzyme inhibitors. The amine functionality provides a site for hydrogen bonding interactions, which can be exploited to design molecules that bind tightly to biological targets. This has led to significant interest in its use as a scaffold for inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Recent studies have demonstrated its efficacy in modulating the activity of various enzymes, highlighting its potential as a lead compound for drug discovery.

The synthesis of ethyl (2R)-2-aminoheptanoate typically involves chiral resolution or asymmetric synthesis methods to ensure high enantiomeric purity. Advances in catalytic asymmetric transformations have made it possible to produce this compound with remarkable efficiency and scalability. These methods often employ transition metal catalysts or biocatalysts that can selectively induce the desired stereochemical outcome. The growing interest in green chemistry has also spurred research into more sustainable synthetic routes for this compound, emphasizing minimal waste generation and energy efficiency.

From a pharmacological perspective, ethyl (2R)-2-aminoheptanoate has shown promise in preclinical studies as a potential therapeutic agent. Its structural features allow it to interact with biological targets in a manner that is both specific and potent. The compound's ability to cross cell membranes and reach intracellular targets makes it an attractive candidate for treating diseases that involve intracellular signaling pathways. Additionally, its low toxicity profile suggests that it may be well-tolerated by patients, further enhancing its therapeutic potential.

The industrial significance of ethyl (2R)-2-aminoheptanoate cannot be overstated. Its use as an intermediate in pharmaceutical manufacturing has led to the development of more efficient synthetic processes that reduce costs and improve yields. As demand for enantiomerically pure compounds grows, so does the need for reliable suppliers who can provide high-quality ethyl (2R)-2-aminoheptanoate on a large scale. This has spurred innovation in chemical manufacturing technologies, ensuring that pharmaceutical companies have access to the building blocks they need to develop new drugs.

Future research directions for ethyl (2R)-2-aminoheptanoate include exploring its applications in drug delivery systems and combination therapies. The compound's ability to interact with biological targets suggests that it could be used to enhance the efficacy of existing drugs or to develop entirely new therapeutic strategies. Additionally, its role as a chiral building block may lead to discoveries in other areas of chemistry, such as materials science and agrochemistry.

In conclusion, ethyl (2R)-2-aminoheptanoate is a versatile and highly valuable compound with significant implications for pharmaceutical research and development. Its unique stereochemical configuration and functional group make it an ideal candidate for synthesizing complex molecules with high biological activity. As research continues to uncover new applications for this compound, its importance in advancing chemical science and medicine is set to grow even further.